2,6,8-Trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one

• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 2,6,8-trimethyl-1-(2-oxopropyl)quinolin-4-one
• InChI: InChI=1S/C15H17NO2/c1-9-5-10(2)15-13(6-9)14(18)7-11(3)16(15)8-12(4)17/h5-7H,8H2,1-4H3
• InChI Key: UIEMYNFLRPXDTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=O)C=C(N2CC(=O)C)C)C

Description

2,6,8-Trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one is a substituted quinolinone derivative characterized by methyl groups at positions 2, 6, and 8 of the quinoline core, along with a 2-oxopropyl substituent at the N1 position. Quinolin-4(1H)-ones are recognized for their structural diversity and pharmacological relevance, particularly in antimicrobial and antimalarial research . For example, fluorinated quinolones (e.g., fluoroquinolones) are widely used antibiotics, and modifications to the quinolinone scaffold often aim to enhance efficacy or reduce resistance .

Biological Activity

2,6,8-Trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one is a quinoline derivative that has garnered attention for its potential biological activities. This compound features a complex structure characterized by a quinoline core with three methyl groups and a 2-oxopropyl side chain, giving it a molecular formula of C15H17NO and a molecular weight of 243.30 g/mol . The following sections explore its biological activity, mechanisms of action, and potential therapeutic applications.

Biological Activity Overview

Research indicates that compounds in the quinoline family, including 2,6,8-trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one, exhibit diverse biological activities. These include:

• Antimicrobial Properties : The compound has shown promise as a lead for developing new antimicrobial agents .
• Anticancer Activity : Preliminary studies suggest potential efficacy against various cancer cell lines .
• Enzyme Inhibition : Interaction studies have indicated binding affinity with specific enzymes and receptors, which may contribute to its pharmacological profile .

The mechanisms through which 2,6,8-trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one exerts its biological effects are still being elucidated. Key points include:

• Nucleophilic Addition Reactions : The carbonyl group in the 2-oxopropyl moiety allows for nucleophilic addition reactions, enhancing reactivity .
• Protonation and Coordination : The nitrogen atom in the quinoline structure can participate in protonation and coordination reactions, potentially influencing its biological interactions .

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound and related derivatives:

Anticancer Studies

A study focusing on related quinoline derivatives demonstrated significant cytotoxic effects against the MCF-7 breast cancer cell line. The findings suggest that structural modifications can enhance anticancer activity .

Antimicrobial Activity

In vitro assays have shown that quinoline derivatives exhibit varying degrees of antibacterial activity. For instance, compounds similar to 2,6,8-trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one were tested against Gram-positive bacteria with promising results .

Comparative Analysis with Similar Compounds

The unique substitution pattern of 2,6,8-trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one sets it apart from other quinoline derivatives. Below is a comparison table highlighting its features against similar compounds:

Compound Name	Structure Features	Unique Aspects
2,6-Dimethylquinolin-4(1H)-one	Methyl groups at positions 2 and 6	Known for neuroprotective effects
8-Hydroxyquinoline	Hydroxyl group at position 8	Utilized in chelation therapy
3-Aminoquinoline	Amino group at position 3	Demonstrates significant antibacterial activity
2,6,8-Trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one	Methyl groups at positions 2, 6, and 8; carbonyl group	Potential for diverse pharmacological applications

Future Directions

Further research is necessary to fully understand the biological mechanisms and therapeutic potential of 2,6,8-trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one. Future studies should focus on:

• In Vivo Studies : Evaluating the efficacy and safety of this compound in animal models.
• Mechanistic Studies : Investigating specific pathways affected by the compound.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity: Fluorination at positions 6 and 8 (e.g., 6,8-Difluoro-2-methyl-1-(2-oxopropyl)quinolin-4(1H)-one) is associated with enhanced antimicrobial activity, mirroring trends in fluoroquinolone antibiotics . Alkyl chains (e.g., 3-heptyl in 5,7-difluoro-3-heptyl-2-methylquinolin-4(1H)-one) improve lipophilicity, which correlates with antimalarial potency .

Functional Group Variations: The 2-oxopropyl group at N1 in the target compound introduces a ketone moiety, which may influence metabolic stability or binding affinity compared to simpler N-alkylated analogs (e.g., 1,6,8-Trimethylquinolin-4(1H)-one) . Methoxy substituents (e.g., 8-Methoxy-2-methyl-1-(2-oxopropyl)quinolin-4(1H)-one) are often used to modulate electronic properties and solubility .

Research Findings and Implications

While direct biological data for 2,6,8-Trimethyl-1-(2-oxopropyl)quinolin-4(1H)-one are absent in the provided evidence, its structural analogs offer insights:

• Antimicrobial Potential: Compounds with fluoro and ketone groups (e.g., 6,8-Difluoro-2-methyl-1-(2-oxopropyl)quinolin-4(1H)-one) exhibit activity against resistant bacterial strains, suggesting the target compound could be optimized similarly .
• Antimalarial Applications: The heptyl chain in 5,7-difluoro-3-heptyl-2-methylquinolin-4(1H)-one demonstrates the importance of lipophilic groups in crossing parasitic membranes, a feature adjustable in the target compound via substituent engineering .